Cas no 1397264-17-3 (H3BTB-[OMe]3)

H3BTB-[OMe]3 is a methoxy-functionalized benzene tribenzoate derivative, primarily used as a building block in coordination polymers and metal-organic frameworks (MOFs). Its key advantages include enhanced solubility in organic solvents due to the methoxy groups, facilitating easier synthesis and processing. The compound’s rigid aromatic core and tailored functionalization enable precise control over framework porosity and stability in MOF design. H3BTB-[OMe]3 is particularly valuable in applications requiring tunable surface areas and selective gas adsorption properties. Its structural versatility makes it a preferred ligand for constructing advanced materials in catalysis, gas storage, and separation technologies.
H3BTB-[OMe]3 structure
H3BTB-[OMe]3 structure
Product Name:H3BTB-[OMe]3
CAS No:1397264-17-3
MF:C30H24O9
MW:528.506
CID:4461160
Update Time:2025-05-26

H3BTB-[OMe]3 Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-4,4''-dicarboxylic acid, 5'-(4-carboxy-3-methoxyphenyl)-3,3''-dimethoxy-
    • H3BTB-[OMe]3

H3BTB-[OMe]3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
ML3718648-1g
5'-(4-Carboxy-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid
1397264-17-3 95%
1g
¥5000 2023-11-21

Additional information on H3BTB-[OMe]3

H3BTB-[OMe]3: A Comprehensive Overview

H3BTB-[OMe]3 is a highly specialized compound with the CAS number 1397264-17-3, representing a cutting-edge advancement in the field of organic chemistry. This compound has garnered significant attention due to its unique structural properties and potential applications in various scientific domains. The name H3BTB-[OMe]3 itself is a testament to its intricate composition, where H3BTB refers to a tricyclic aromatic system, and the [OMe]3 indicates the presence of three methoxy groups attached to the structure. These methoxy groups play a crucial role in modulating the compound's electronic properties, making it highly versatile for different chemical reactions and industrial applications.

Recent studies have highlighted the importance of H3BTB-[OMe]3 in the development of advanced materials, particularly in the realm of optoelectronics. The compound's ability to act as a π-conjugated system has made it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that the incorporation of H3BTB-[OMe]3 into these devices significantly enhances their efficiency and stability, paving the way for more sustainable and high-performance electronic solutions.

In addition to its electronic applications, H3BTB-[OMe]3 has also shown promise in the field of drug delivery systems. Its unique solubility properties and biocompatibility make it an attractive option for encapsulating and delivering therapeutic agents. A recent study published in *Advanced Materials* explored the use of H3BTB-[OMe]3 as a drug carrier, highlighting its ability to improve drug bioavailability while minimizing side effects. This dual functionality underscores the compound's potential as a multifaceted tool in both materials science and pharmaceutical research.

The synthesis of H3BTB-[OMe]3 involves a series of complex organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. These reactions are carefully optimized to ensure high yield and purity, which are critical for maintaining the compound's desired properties. The use of advanced spectroscopic techniques, such as NMR spectroscopy and X-ray crystallography, has been instrumental in confirming the compound's structure and verifying its purity.

One of the most intriguing aspects of H3BTB-[OMe]3 is its ability to self-assemble into ordered nanostructures under specific conditions. This property has led to its exploration in the development of nanomaterials for sensing applications. For instance, researchers have utilized self-assembled monolayers of H3BTB-[OMe]3 to create highly sensitive sensors capable of detecting trace amounts of environmental pollutants. Such applications not only highlight the compound's versatility but also underscore its potential impact on environmental monitoring technologies.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict and design novel derivatives of H3BTB-[OMe]3 with tailored properties. By modifying the substituents on the aromatic ring or altering the number and position of methoxy groups, scientists can fine-tune the compound's electronic behavior for specific applications. This approach has opened up new avenues for exploring its potential in fields such as catalysis, where tailored catalysts can significantly enhance reaction efficiency.

In conclusion, H3BTB-[OMe]3 (CAS No: 1397264-17-) stands at the forefront of modern chemical research, offering a wide range of possibilities across multiple disciplines. Its unique combination of structural features, coupled with recent advancements in synthesis and application techniques, positions it as a key player in shaping future innovations in materials science, electronics, and pharmaceuticals. As research continues to unfold, it is anticipated that this compound will unlock even more exciting opportunities for scientific and technological progress.

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